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Compound of Interest

Compound Name: 3-[1-(Dimethylamino)ethyl]phenol

Cat. No.: B027075 Get Quote

Application Notes and Protocols for 3-[1-
(Dimethylamino)ethyl]phenol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of 3-
[1-(Dimethylamino)ethyl]phenol (CAS: 105601-04-5). Adherence to these protocols is crucial

to ensure personnel safety and maintain the integrity of the compound.

Compound Information and Safety Data
3-[1-(Dimethylamino)ethyl]phenol is a chemical intermediate used in research and

development.[1] It is classified as toxic if swallowed and can cause serious eye damage.[2][3]

[4] The following table summarizes key safety and physical data.
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Identifier Value Reference

CAS Number 105601-04-5 [2][3]

Molecular Formula C10H15NO [2]

Molecular Weight 165.23 g/mol [4]

Appearance Liquid or Solid [4][5]

Signal Word Danger [2][3][4]

Hazard Statements

H301 (Toxic if swallowed),

H318/H319 (Causes serious

eye damage/irritation), H412

(Harmful to aquatic life with

long lasting effects)

[2][3][4]

Storage Class Code

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[4]

Physical Property Value Reference

Melting Point 87-88°C [5]

Boiling Point 241°C [5]

Flash Point 97°C [5]

pKa 9.86 ± 0.10 (Predicted) [5]

Occupational Exposure Limits

(OSHA PEL, NIOSH REL,

ACGIH TLV)

Not available [1]

Experimental Protocols: Handling
2.1. Engineering Controls
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Ventilation: Always handle 3-[1-(Dimethylamino)ethyl]phenol in a well-ventilated area.[1]

Use of a chemical fume hood is required to minimize inhalation of fumes or dust.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

2.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect

gloves for integrity before each use.[2]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or when there is a risk of splashing, consider impervious clothing.[2][3]

Respiratory Protection: If ventilation is inadequate or if aerosols or dust are generated, use a

NIOSH-approved respirator with an appropriate cartridge.

2.3. General Handling Procedures

Read and understand the Safety Data Sheet (SDS) before working with the compound.[1][2]

[3]

Avoid all personal contact with the substance.[1] Do not breathe dust, fumes, or vapors.[1][2]

Weigh and transfer the material in a designated area, preferably within a fume hood, to

control dust and vapor.

Do not eat, drink, or smoke in the laboratory area where the compound is handled.[2][3]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1][2]

Remove any contaminated clothing immediately and wash it before reuse.[1]
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Experimental Protocols: Storage
3.1. Storage Conditions

Container: Store the compound in its original, tightly sealed container.[1][6]

Location: Keep in a cool, dry, and well-ventilated area.[1][6] The storage area should be

secured and locked.[1][2][3]

Incompatibilities: Store away from incompatible substances such as strong oxidizing agents,

acids, and bases.[7] Keep away from sources of ignition.[1][2]

Storage Parameter Recommendation Reference

Temperature Cool, Room Temperature [1][5][8]

Atmosphere

Store under an inert gas if

specified by the supplier to

prevent degradation.

[6]

Container Integrity Keep container tightly closed. [1][6]

Security Store locked up. [1][2][3]

Experimental Protocols: Spill and Disposal
4.1. Accidental Release Measures

Evacuation: Immediately evacuate personnel from the spill area.

Ventilation: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition.[2]

Containment: Prevent the spill from entering drains or waterways.[1][2]

Cleanup:
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For solid spills, gently sweep up the material to avoid creating dust. Dampen with an inert

solvent (e.g., 60-70% ethanol) before collection if necessary.[7]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collection: Place the spilled material and any contaminated absorbent into a suitable,

labeled, and sealed container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

PPE: All personnel involved in the cleanup must wear appropriate PPE as described in

section 2.2.

4.2. Waste Disposal Procedures

Disposal of 3-[1-(Dimethylamino)ethyl]phenol must be in accordance with all applicable

federal, state, and local environmental regulations.[1][6]

Classification: As a waste generator, you must determine if the chemical waste is classified

as hazardous.[1] Given its toxicity, it is likely to be considered hazardous waste.

Containers: Collect waste in a designated, compatible, and properly labeled hazardous

waste container. The label must include the words "Hazardous Waste" and the chemical

name.[9]

Segregation: Do not mix this waste with other waste streams.[9]

Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the material. Do not attempt to dispose of it down the drain or in regular trash.[1]
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Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[2][3]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical advice.

[1][2][3]

Eye Contact

Immediately rinse eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing and seek

immediate medical attention.

[2][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[2][3]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 3-[1-
(Dimethylamino)ethyl]phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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